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Compound of Interest

Compound Name: 4-Methoxyphenyl isocyanate

Cat. No.: B042312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxyphenyl isocyanate (CAS No. 5416-93-3) is a valuable reagent in organic synthesis,

primarily utilized in the preparation of ureas, carbamates, and other derivatives. Its utility is

prominent in the development of pharmaceutical compounds and other specialty chemicals.

The isocyanate functional group is highly reactive, necessitating stringent safety protocols and

handling procedures to mitigate potential hazards. This technical guide provides a

comprehensive overview of the safety data, handling precautions, and experimental protocols

associated with 4-Methoxyphenyl isocyanate.

It is important to note that while many biologically active molecules contain urea or carbamate

moieties, 4-Methoxyphenyl isocyanate itself is a chemical intermediate. As such, detailed

studies on its specific interactions with signaling pathways are not widely available in public

literature. The focus of this guide is therefore on its safe handling and predictable reactivity in a

laboratory setting.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 4-Methoxyphenyl
isocyanate is fundamental to its safe handling and use in experimental settings.
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Property Value Reference

Molecular Formula C8H7NO2

Molecular Weight 149.15 g/mol

Appearance Colorless liquid

Boiling Point 106 - 110 °C @ 16 mmHg [1]

Density 1.151 g/mL at 25 °C

Flash Point 98 °C / 208.4 °F [1]

Refractive Index n20/D 1.548

Solubility
Soluble in organic solvents.

Reacts with water.

Hazard Identification and Toxicity
4-Methoxyphenyl isocyanate is classified as a hazardous substance and requires careful

handling. The primary hazards are associated with its acute toxicity, corrosivity, and potential

for sensitization.
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Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Acute Dermal Toxicity Category 4 Harmful in contact with skin.[1]

Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 1B/1C
Causes severe skin burns and

eye damage.

Serious Eye Damage/Irritation Category 1
Causes serious eye damage.

[1]

Respiratory Sensitization Category 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Skin Sensitization Category 1
May cause an allergic skin

reaction.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1]

Note: Specific LD50 and LC50 values for 4-Methoxyphenyl isocyanate are not readily

available in the searched literature. The toxicological properties have not been fully

investigated.[1]

Handling and Storage Precautions
Adherence to strict handling and storage protocols is crucial to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 4-
Methoxyphenyl isocyanate. The following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles and a face shield are required.
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Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) and a lab coat

are essential. Ensure that the gloves are compatible and have a suitable breakthrough time.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If the

concentration of vapors is expected to exceed exposure limits, a NIOSH-approved respirator

with an appropriate cartridge (e.g., organic vapor) is necessary.[1]

Safe Handling Procedures
Always work in a well-ventilated area, preferably a certified chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[1]

Ground all equipment when transferring the material to prevent static discharge.

Use only non-sparking tools.

Keep away from heat, sparks, and open flames.[1]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as water, acids, bases, alcohols, and amines.

[1]

The container should be stored under an inert atmosphere (e.g., nitrogen or argon) to

prevent reaction with moisture.

Emergency Procedures
First-Aid Measures

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[1]

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it will react with the

isocyanate.

Specific Hazards: Combustion may produce toxic fumes of nitrogen oxides, carbon

monoxide, and hydrogen cyanide.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
For detailed spill cleanup procedures, refer to the experimental protocols section.

Experimental Protocols
General Reaction: Synthesis of a Urea Derivative
This protocol details the synthesis of a substituted urea by reacting 4-Methoxyphenyl
isocyanate with a primary amine.

Workflow for Urea Synthesis
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Experimental Workflow: Urea Synthesis
Dissolve primary amine

in anhydrous solvent
(e.g., DCM)

Add 4-Methoxyphenyl isocyanate
(1.0 equivalent) dropwise

at room temperature

Stir the reaction mixture
for 2-4 hours

Monitor reaction progress
by TLC

Isolate the product
(e.g., by filtration if precipitate forms)

Wash the solid product
with cold solvent

Dry the product
under vacuum

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of a urea derivative.

Materials:

4-Methoxyphenyl isocyanate
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Primary amine (e.g., benzylamine)

Anhydrous dichloromethane (DCM)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Inert gas supply (Nitrogen or Argon)

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve the primary amine

(1.0 equivalent) in anhydrous DCM.

In a separate flask, prepare a solution of 4-Methoxyphenyl isocyanate (1.0 equivalent) in

anhydrous DCM.

Slowly add the isocyanate solution to the stirred amine solution at room temperature using a

dropping funnel over 15-20 minutes.

Stir the reaction mixture at room temperature for 2-4 hours.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion, the urea product may precipitate out of the solution. If so, collect the solid

by vacuum filtration.

Wash the collected solid with a small amount of cold DCM to remove any unreacted starting

materials.

Dry the purified product under vacuum to a constant weight.

Spill Decontamination Procedure
In the event of a spill, immediate and appropriate action is necessary to neutralize the

isocyanate and prevent exposure.
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Spill Decontamination Workflow

Spill Decontamination Workflow

Evacuate and ventilate
the spill area

Don appropriate PPE
(respirator, gloves, goggles)

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Slowly apply decontamination solution
to the absorbed material

Allow the mixture to react
for at least 30 minutes

Collect the neutralized material
into an open container

Wash the spill area with
decontamination solution

Dispose of all waste as
hazardous material

Click to download full resolution via product page
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Caption: A stepwise procedure for the safe cleanup of a 4-Methoxyphenyl isocyanate spill.

Decontamination Solution:

Prepare one of the following solutions:

Solution 1: 5-10% Sodium carbonate, 0.5% liquid detergent in water.

Solution 2: 3-8% Concentrated ammonium hydroxide, 0.5% liquid detergent in water.

Procedure:

Evacuate all non-essential personnel from the spill area and ensure adequate ventilation.

Wear the appropriate PPE, including a respirator, chemical-resistant gloves, and eye

protection.

Contain the spill by covering it with an inert absorbent material such as sand, clay, or

vermiculite. Do not use sawdust or other combustible materials.

Slowly and carefully add the decontamination solution to the absorbed material. The reaction

may produce carbon dioxide gas, so do not seal the container.

Allow the mixture to stand for at least 30 minutes to ensure complete neutralization.

Collect the neutralized material into a properly labeled, open-top waste container.

Decontaminate the spill area by washing it with the decontamination solution.

Dispose of all contaminated materials as hazardous waste in accordance with local, state,

and federal regulations.

Reactivity and Incompatibilities
General Reactivity
The carbon atom of the isocyanate group is highly electrophilic and readily reacts with

nucleophiles.
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Reaction with Nucleophiles

General Reactivity of Isocyanates

4-Methoxyphenyl
Isocyanate

Substituted Urea

 reacts with

Carbamate

 reacts with

Unstable Carbamic Acid

 reacts with

Amine (R-NH2) Alcohol (R-OH)Water (H2O)

Amine + CO2

 decomposes to

Click to download full resolution via product page

Caption: The reaction of 4-Methoxyphenyl isocyanate with common nucleophiles.

Incompatible Materials
4-Methoxyphenyl isocyanate is incompatible with the following:

Water: Reacts to form an unstable carbamic acid, which decomposes to an amine and

carbon dioxide. This can lead to a pressure buildup in closed containers.[1]

Acids and Bases: Can catalyze vigorous polymerization.[1]

Alcohols and Amines: Reacts exothermically to form carbamates and ureas, respectively.[1]

Strong Oxidizing Agents: May lead to a vigorous reaction.[1]

Disposal Considerations
All waste containing 4-Methoxyphenyl isocyanate must be treated as hazardous waste.
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Unused Product: Dispose of in accordance with all applicable local, state, and federal

regulations. It may be possible to incinerate the material in a licensed facility.

Contaminated Materials: Absorbent materials, PPE, and empty containers must be

decontaminated with a neutralizing solution before disposal.

Empty Containers: Triple rinse with a suitable solvent and then decontaminate with a

neutralizing solution. Puncture and dispose of the container in accordance with regulations.

Conclusion
4-Methoxyphenyl isocyanate is a versatile chemical reagent with significant applications in

research and development. However, its hazardous nature demands a thorough understanding

of its properties and strict adherence to safety protocols. By following the guidelines outlined in

this technical guide, researchers and scientists can handle this compound safely and

effectively, minimizing risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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